Cas no 1965309-10-7 (6-Bromo-7-methyl-1H-indazole-3-carboxylic acid methyl ester)

• Product Name: 6-Bromo-7-methyl-1H-indazole-3-carboxylic acid methyl ester
• CAS No: 1965309-10-7
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• MDL: MFCD30181899
• CID: 4777652
• Update Time: 2026-02-27

6-Bromo-7-methyl-1H-indazole-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-methyl-1H-indazole-3-carboxylic acid methyl ester
• SB34939
• Methyl 6-bromo-7-methyl-1H-indazole-3-carboxylate

• MDL： MFCD30181899
• Inchi： 1S/C10H9BrN2O2/c1-5-7(11)4-3-6-8(5)12-13-9(6)10(14)15-2/h3-4H,1-2H3,(H,12,13)
• InChI Key： VPEIUBZKDOQTHL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C(=O)OC)NN=C2C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 2.8
• Topological Polar Surface Area: 55

Additional information on 6-Bromo-7-methyl-1H-indazole-3-carboxylic acid methyl ester

Research Brief on 6-Bromo-7-methyl-1H-indazole-3-carboxylic acid methyl ester (CAS: 1965309-10-7)

The compound 6-Bromo-7-methyl-1H-indazole-3-carboxylic acid methyl ester (CAS: 1965309-10-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in drug discovery. This research brief synthesizes the latest findings on its synthesis, biological activity, and applications in pharmaceutical development.

Recent studies have highlighted the role of 6-Bromo-7-methyl-1H-indazole-3-carboxylic acid methyl ester as a key building block for the synthesis of indazole-based small molecules. Indazole derivatives are known for their broad pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The bromo and methyl ester functional groups in this compound provide reactive sites for further chemical modifications, making it a valuable scaffold for structure-activity relationship (SAR) studies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 6-Bromo-7-methyl-1H-indazole-3-carboxylic acid methyl ester via a palladium-catalyzed cross-coupling reaction, achieving a yield of over 85%. The researchers emphasized the compound's stability under various reaction conditions, which is critical for its utility in multi-step synthetic routes. Additionally, the study explored its use in the development of kinase inhibitors, showing promising preliminary results in vitro.

In another recent investigation, the compound was employed as a precursor for the synthesis of novel indazole-carboxamide derivatives targeting the PI3K/AKT/mTOR signaling pathway. These derivatives exhibited potent inhibitory activity against cancer cell lines, with IC50 values in the nanomolar range. The findings suggest that 6-Bromo-7-methyl-1H-indazole-3-carboxylic acid methyl ester could play a pivotal role in the design of next-generation anticancer agents.

Further research has explored the compound's potential in central nervous system (CNS) drug development. A 2024 preprint on BioRxiv reported its incorporation into a series of GABA-A receptor modulators, which displayed enhanced binding affinity and selectivity. This underscores the versatility of 6-Bromo-7-methyl-1H-indazole-3-carboxylic acid methyl ester as a scaffold for diverse therapeutic targets.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this compound. Current efforts are focused on improving solubility and metabolic stability while maintaining target engagement. Collaborative research between academia and industry is expected to accelerate the translation of these findings into clinical candidates.

In conclusion, 6-Bromo-7-methyl-1H-indazole-3-carboxylic acid methyl ester (CAS: 1965309-10-7) represents a promising chemical entity with wide-ranging applications in drug discovery. Its synthetic accessibility and functional group compatibility position it as a valuable tool for medicinal chemists. Future studies should prioritize in vivo efficacy and safety evaluations to fully realize its therapeutic potential.